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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dyeing of polyester fibers with C.I.

Disperse Red 54. The information is intended to guide researchers and scientists in achieving

consistent and high-quality dyeing results for various applications.

Overview of Disperse Red 54
Disperse Red 54, also known as C.I. 11131, is a single azo disperse dye suitable for coloring

polyester fibers.[1] It is known for producing a yellow-red shade and is applicable through high-

temperature dyeing methods.[1]

Table 1: Chemical and Physical Properties of Disperse Red 54
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Property Value

C.I. Name Disperse Red 54

C.I. Number 11131

CAS Number 12217-86-6, 6657-37-0, 6021-61-0

Molecular Formula C₁₉H₁₈ClN₅O₄

Molecular Weight 415.83 g/mol

Chemical Class Single Azo

Appearance Purple Powder

Source: World dye variety[1]

Dyeing Methodologies and Experimental Protocols
Polyester fibers can be effectively dyed with Disperse Red 54 using two primary industrial

methods: High-Temperature Exhaust Dyeing and Thermosol Dyeing.

High-Temperature Exhaust Dyeing
This method is a batch process performed in a high-temperature, high-pressure dyeing

machine. It is suitable for dyeing polyester in fiber, yarn, or fabric form.

Table 2: Typical Recipe for High-Temperature Exhaust Dyeing of Polyester with Disperse Red
54

Component Concentration Purpose

Disperse Red 54 0.5 - 2.0% (on weight of fiber) Colorant

Dispersing Agent 1.0 - 2.0 g/L Prevents dye agglomeration

Acetic Acid to pH 4.5 - 5.5 pH control for optimal dyeing

Leveling Agent 0.5 - 1.0 g/L Promotes even dye uptake

Liquor Ratio 1:10 - 1:20 Ratio of liquid to fiber weight
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Source: Textile Learner[2], AUTUMN COLOR CO.,LTD[3]

Experimental Protocol:

Scouring: Before dyeing, thoroughly scour the polyester fibers to remove any oils, waxes, or

other impurities. An alkaline scouring with a detergent and soda ash is recommended.[3]

Dye Bath Preparation:

Prepare a dye bath with the required amount of water.

Add the dispersing agent and leveling agent to the bath and mix well.

Adjust the pH of the bath to 4.5-5.5 using acetic acid.[2][3]

Separately, prepare a dispersion of Disperse Red 54 by pasting the dye with a small

amount of dispersing agent and then adding cold water.

Add the dye dispersion to the dye bath.

Dyeing Cycle:

Introduce the scoured polyester material into the dye bath at approximately 60°C.[2]

Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[2]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

[2][3]

Cool the dye bath down to 70-80°C before draining.[3]

Rinsing: Rinse the dyed material thoroughly with hot water, followed by a cold water rinse.

Thermosol Dyeing
This is a continuous method suitable for dyeing polyester fabrics. It involves padding the fabric

with the dye dispersion, followed by drying and high-temperature fixation.

Table 3: Typical Recipe for Thermosol Dyeing of Polyester with Disperse Red 54
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Component Concentration Purpose

Disperse Red 54 10 - 30 g/L Colorant

Thickener (e.g., Sodium

Alginate)
As required Padding consistency

Migration Inhibitor 10 - 20 g/L
Prevents dye migration during

drying

Wetting Agent 1 - 2 g/L Ensures even fabric wetting

pH
4.5 - 5.5 (adjusted with Acetic

Acid)
Optimal pH for fixation

Source: Textile Learner[2], Resil[4]

Experimental Protocol:

Padding:

Prepare the padding liquor by dispersing the dye, thickener, migration inhibitor, and

wetting agent in water. Adjust the pH to 4.5-5.5.

Pad the polyester fabric through the liquor with a wet pick-up of 60-70%.

Drying:

Dry the padded fabric, typically in an infrared pre-dryer followed by a hot flue dryer at 100-

120°C.[2][4]

Thermofixation:

Pass the dried fabric through a thermofixation unit at a temperature of 190-210°C for 60-

90 seconds.[5][6]

Rinsing: Rinse the fabric to remove any unfixed dye and auxiliaries.

Post-Treatment: Reduction Clearing
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After dyeing, a reduction clearing process is essential to remove any unfixed disperse dye from

the fiber surface, which significantly improves the wash and rubbing fastness.[7]

Table 4: Typical Recipe for Reduction Clearing

Component Concentration

Sodium Hydrosulfite 1.0 - 2.0 g/L

Caustic Soda (Sodium Hydroxide) 1.0 - 2.0 g/L

Temperature 70 - 80°C

Time 15 - 20 minutes

Source: AUTUMN COLOR CO.,LTD[3], IJARBS[7]

Experimental Protocol:

Prepare a fresh bath with the specified concentrations of sodium hydrosulfite and caustic

soda.

Treat the dyed and rinsed polyester material in this bath at 70-80°C for 15-20 minutes.[3]

Drain the bath and rinse the material thoroughly with hot water.

Neutralize the material with a dilute solution of acetic acid (e.g., 0.5-1.0 g/L).

Perform a final cold water rinse and then dry the material.

Fastness Properties of Disperse Red 54 on
Polyester
The fastness properties of a dyeing are critical for its end-use performance.

Table 5: Fastness Ratings of Disperse Red 54 on Polyester
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Fastness Test AATCC Standard ISO Standard

Light Fastness 6 6

Washing Fastness (Staining) 5 4-5

Washing Fastness (Fading) 5 4-5

Perspiration Fastness

(Staining)
5 4-5

Perspiration Fastness (Fading) 4-5 4-5

Ironing Fastness - 4-5

Sublimation Fastness - 4-5

Source: World dye variety[1], Sinoever[8] (Note: Ratings are on a scale of 1 to 5, with 5 being

the highest fastness, except for lightfastness which is on a scale of 1 to 8.)

Experimental Workflows and Diagrams
High-Temperature Exhaust Dyeing Workflow

Preparation Dyeing Cycle Post-Treatment
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Click to download full resolution via product page

Caption: Workflow for High-Temperature Exhaust Dyeing.

Thermosol Dyeing Workflow
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Preparation Application & Fixation Post-Treatment

Prepare Padding Liquor
(pH 4.5-5.5)

Pad Fabric
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Caption: Workflow for Continuous Thermosol Dyeing.

Logical Relationship of Dyeing Process
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Caption: Mechanism of Disperse Dyeing on Polyester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

